Cas no 1989671-85-3 (potassium 4-methyl-2-(pyridin-4-yl)pentanoate)

• Product Name: potassium 4-methyl-2-(pyridin-4-yl)pentanoate
• CAS No: 1989671-85-3
• MF: C₁₁H₁₆KNO₂
• MW: 233.348544120789
• MDL: MFCD30342939
• CID: 4633009
• PubChem ID: 122164487
• Update Time: 2025-05-20

potassium 4-methyl-2-(pyridin-4-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• potassium 4-methyl-2-(pyridin-4-yl)pentanoate

• MDL： MFCD30342939
• Inchi： 1S/C11H15NO2.K.H/c1-8(2)7-10(11(13)14)9-3-5-12-6-4-9;;/h3-6,8,10H,7H2,1-2H3,(H,13,14);;
• InChI Key： WMLGHPHJZCJWFE-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C(=O)O)CC(C)C.[KH]

Additional information on potassium 4-methyl-2-(pyridin-4-yl)pentanoate

Potassium 4-Methyl-2-(Pyridin-4-Yl)Pentanoate: A Comprehensive Overview

Potassium 4-methyl-2-(pyridin-4-yl)pentanoate, also known by its CAS number CAS No. 1989671-85-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a potassium salt of 4-methyl-2-(pyridin-4-yl)pentanoic acid, which exhibits unique chemical properties due to its structure. The molecule combines a pyridine ring, a pentanoate group, and a methyl substituent, making it a versatile building block for various applications.

The synthesis of potassium 4-methyl-2-(pyridin-4-yl)pentanoate typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and acid-base neutralizations. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in high-temperature applications and its resistance to hydrolysis in neutral environments.

One of the most promising applications of potassium 4-methyl-2-(pyridin-4-yl)pentanoate lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can be polymerized to form high-performance polymers with exceptional thermal stability and mechanical strength. These polymers are being explored for use in aerospace applications, where lightweight yet durable materials are critical.

In the pharmaceutical industry, potassium 4-methyl-2-(pyridin-4-yl)pentanoate has shown potential as an intermediate in drug synthesis. Its ability to act as a chelating agent makes it valuable in the development of metallo-drugs targeting specific biological pathways. Recent studies have highlighted its role in enhancing the bioavailability of certain therapeutic agents, making it a key component in modern drug delivery systems.

The environmental impact of potassium 4-methyl-2-(pyridin-4-yli)pentanoate has also been a focus of recent research. Scientists have investigated its biodegradability and toxicity profiles, concluding that it poses minimal risk to aquatic ecosystems when used responsibly. This finding is particularly important for industries relying on this compound for large-scale production processes.

In conclusion, potassium 4-methyl-2-(pyridin-4-yli)pentanoate, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and material science progress, this compound is expected to play an even more pivotal role in shaping future technologies across multiple industries.